Cas no 57728-37-7 (2-Amino-1,1,3-triphenylpropan-1-ol)

• Product Name: 2-Amino-1,1,3-triphenylpropan-1-ol
• CAS No: 57728-37-7
• MF: C₂₁H₂₁NO
• MW: 303.397545576096
• CID: 6627612
• PubChem ID: 4250937
• Update Time: 2024-01-08

2-Amino-1,1,3-triphenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• CBDivE_001945
• 57728-37-7
• Oprea1_380579
• AKOS000528255
• SR-01000313443-1
• SCHEMBL294458
• 2-amino-1,1,3-triphenyl-1-propanol
• HMS1676C07
• 1,1,3-Triphenyl-2-amino-propanol
• 2-amino-1,1,3-triphenylpropan-1-ol
• CHEMBL1617125
• FT-0773349
• SR-01000313443
• FT-0772853
• Oprea1_115916
• SB48856
• Benzenepropanol, β-amino-α,α-diphenyl-
• 2-Amino-1,1,3-triphenylpropan-1-ol

• Inchi： 1S/C21H21NO/c22-20(16-17-10-4-1-5-11-17)21(23,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20,23H,16,22H2
• InChI Key： KBXBDYRXZGBOIH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 303.162314293g/mol
• Monoisotopic Mass: 303.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Melting Point: 144-145 °C
• Boiling Point: 502.3±45.0 °C(Predicted)
• pka: 11.22±0.50(Predicted)